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Compound of Interest

Compound Name:
2,2,2-Trifluoro-1-(3-

methoxyphenyl)ethanone

Cat. No.: B020525 Get Quote

An In-Depth Technical Guide to the Physical Properties of 3'-methoxy-2,2,2-

trifluoroacetophenone

This guide provides a comprehensive overview of the core physical properties of 3'-methoxy-

2,2,2-trifluoroacetophenone (CAS No. 30724-22-2), a fluorinated aromatic ketone of significant

interest in synthetic and medicinal chemistry. The presence of the trifluoromethyl group can

enhance metabolic stability and bioavailability in drug candidates, while the methoxy group

provides a site for further chemical modification.[1][2] This document is intended for

researchers, scientists, and drug development professionals, offering not just data, but also the

underlying principles and detailed methodologies for its empirical validation.

Core Physicochemical Characteristics
3'-methoxy-2,2,2-trifluoroacetophenone is a specialized organic compound whose properties

are dictated by the interplay between its aromatic ring, the electron-withdrawing trifluoromethyl

ketone, and the electron-donating methoxy group. A summary of its key physical properties is

presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b020525?utm_src=pdf-interest
https://www.myskinrecipes.com/shop/en/aromatic-ketones/132432-3-fluoro-4-methoxy-222-trifluoroacetophenone.html
https://pubs.acs.org/doi/10.1021/acs.chemrestox.0c00439
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Observation Source(s)

CAS Number 30724-22-2 [3][4][5]

Molecular Formula C₉H₇F₃O₂ [3][4][5]

Molecular Weight 204.15 g/mol [3][4]

Appearance Colorless Liquid [6]

Boiling Point 90 °C at 10 mmHg [4]

Melting/Freezing Point

Data not readily available.

Expected to be below room

temperature.

Density Data not readily available.

Solubility

Expected to be hydrophobic

and lipophobic, with low

solubility in aqueous solutions

and potentially limited solubility

in non-polar organic solvents.

[7][8]

Experimental Determination of Physical Properties
The following sections detail the standard methodologies for determining the key physical

properties of 3'-methoxy-2,2,2-trifluoroacetophenone. The protocols are designed to be self-

validating through calibration and control measures.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[9][10] Given that only a boiling point at reduced pressure is reported, empirical

determination at atmospheric pressure is a critical step for characterization. The Siwoloboff

(capillary) method is ideal for small sample volumes.

Causality: This method relies on trapping a small bubble of air in an inverted capillary tube

submerged in the liquid. As the liquid is heated, its vapor pressure increases. At the boiling
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point, the vapor pressure equals the external pressure, causing a rapid and continuous stream

of bubbles to emerge from the capillary.[10][11] The temperature at which the liquid re-enters

the capillary upon cooling corresponds to the boiling point, as this is where the external

pressure just overcomes the vapor pressure.[10]

Detailed Protocol:

Preparation: Place a few milliliters of 3'-methoxy-2,2,2-trifluoroacetophenone into a small test

tube or fusion tube.[12]

Capillary Setup: Take a standard melting point capillary tube and seal one end using the

edge of a Bunsen burner flame.[13] Place this capillary tube, open-end down, into the liquid

in the test tube.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire,

ensuring the bulb of the thermometer is level with the sample.[10]

Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube or an oil bath on a hot

plate). The heating medium should be heated slowly and steadily, approximately 2°C per

minute, as the anticipated boiling point is approached.

Observation & Measurement: Observe the capillary tube. When a rapid and continuous

stream of bubbles emerges from the open end, cease heating.[11]

Recording: Allow the apparatus to cool slowly. The temperature at which the bubble stream

stops and the liquid just begins to enter the capillary tube is the boiling point. Record this

temperature.[10]

Validation: For authoritative results, record the ambient atmospheric pressure, as boiling

point is pressure-dependent.[9] Repeat the determination at least twice to ensure

consistency.
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Caption: Experimental workflow for boiling point determination.

Freezing Point Determination
As 3'-methoxy-2,2,2-trifluoroacetophenone is a liquid at room temperature, its freezing point

(the solid-liquid equilibrium temperature) is determined instead of a melting point. The principle

is analogous: a pure compound exhibits a sharp, characteristic freezing point, while impurities

cause a depression and broadening of the freezing range.[14]

Causality: The process involves controlled cooling of the liquid while monitoring its

temperature. As the substance freezes, the heat of fusion is released, causing a temporary

plateau or a slowing in the rate of temperature decrease. This inflection point is the freezing

point. A slow, controlled cooling rate is essential to allow the system to achieve thermal

equilibrium for an accurate measurement.[15]

Detailed Protocol:

Sample Preparation: Place a small sample (1-2 mL) into a test tube.

Apparatus Setup: Insert a thermometer and a wire stirrer into the liquid. Ensure the

thermometer bulb is fully immersed but not touching the glass.

Cooling Bath: Prepare a cooling bath (e.g., ice-water or ice-salt for lower temperatures) in a

beaker.

Cooling and Stirring: Immerse the test tube in the cooling bath. Stir the sample gently and

continuously to ensure uniform temperature and prevent supercooling.

Data Acquisition: Record the temperature at regular intervals (e.g., every 30 seconds).

Observation: Note the temperature at which the first crystals appear. Continue recording as

the substance freezes. The temperature should plateau or decrease very slowly during

freezing.

Analysis: Plot temperature versus time. The flattest portion of the curve during the phase

change represents the freezing point.
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Validation: Calibrate the thermometer against a known standard, such as the freezing point

of pure water.
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Caption: Workflow for freezing point determination.

Solubility Assessment
The unique "fluorous" nature of highly fluorinated compounds means they are often immiscible

with both water and common organic solvents.[7] A systematic solubility assessment is

therefore crucial.

Causality: Solubility is governed by the principle of "like dissolves like." The polarity of 3'-

methoxy-2,2,2-trifluoroacetophenone is complex; the trifluoromethyl group is highly non-polar

and lipophobic, while the methoxy and ketone groups introduce some polarity. Its solubility will

depend on the balance of these forces and the intermolecular interactions it can form with a

given solvent.

Detailed Protocol (Qualitative):

Solvent Selection: Prepare a panel of solvents with varying polarities:

Polar Protic: Water, Methanol

Polar Aprotic: Dimethyl Sulfoxide (DMSO), Acetonitrile

Non-Polar: Hexane, Toluene

Chlorinated: Dichloromethane

Procedure: To a series of small, labeled test tubes, add 1 mL of each solvent.

Addition of Solute: Add a small, measured amount of 3'-methoxy-2,2,2-trifluoroacetophenone

(e.g., 10 mg) to each tube.

Mixing: Agitate each tube vigorously (e.g., using a vortex mixer) for 1-2 minutes.

Observation: Allow the tubes to stand and observe. Note whether the compound dissolves

completely, is partially soluble, or is insoluble. Classify solubility as:

Soluble: > 25 mg/mL (no visible solid/liquid phase)
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Slightly Soluble: 1-25 mg/mL (some dissolution but phase remains)

Insoluble: < 1 mg/mL (no apparent dissolution)

Purity and its Influence on Physical Properties
It is a fundamental principle of physical chemistry that impurities disrupt the crystalline lattice of

a solid or the regular intermolecular forces in a liquid. This disruption leads to a depression of

the melting/freezing point and an elevation of the boiling point.[16] Furthermore, impurities

typically cause these phase transitions to occur over a wider temperature range.[14] A sharp

boiling or freezing point is a reliable indicator of high purity.
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Caption: Logical relationship between compound purity and its physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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